Cas no 1535372-28-1 (3-Cyclobutoxy-5-fluoroaniline)

• Product Name: 3-Cyclobutoxy-5-fluoroaniline
• CAS No: 1535372-28-1
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5709890
• PubChem ID: 80753041
• Update Time: 2025-06-08

3-Cyclobutoxy-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• AKOS019321035
• 3-CYCLOBUTOXY-5-FLUOROANILINE
• EN300-1294990
• 1535372-28-1
• 3-Cyclobutoxy-5-fluoroaniline

• Inchi： 1S/C10H12FNO/c11-7-4-8(12)6-10(5-7)13-9-2-1-3-9/h4-6,9H,1-3,12H2
• InChI Key： YCZJIPRNTKOVCG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)OC1CCC1)N

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Cyclobutoxy-5-fluoroaniline

Introduction to 3-Cyclobutoxy-5-fluoroaniline (CAS No. 1535372-28-1)

3-Cyclobutoxy-5-fluoroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1535372-28-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutyl ether group and a fluorinated aromatic ring, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both fluoro and cyclobutoxy substituents introduces intriguing electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The fluoroaniline moiety is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, bioavailability, and binding affinity. In particular, the 5-position fluorination in aniline derivatives has been extensively studied for its ability to modulate receptor interactions and metabolic pathways. The 3-cyclobutoxy group further complicates the molecule’s behavior, introducing conformational constraints that can influence both its reactivity and pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of 3-cyclobutoxy-5-fluoroaniline with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders, cancer, and inflammation. The cyclobutyl ring’s rigid structure could potentially stabilize enzyme-substrate interactions, while the fluorine atom might enhance selectivity by participating in hydrogen bonding or hydrophobic interactions.

In the context of medicinal chemistry, derivatives of 3-cyclobutoxy-5-fluoroaniline represent a promising area for innovation. Researchers are exploring modifications to the cyclobutyl and fluoroaniline moieties to optimize potency, selectivity, and pharmacokinetic properties. For instance, introducing additional substituents at the 3-position of the aniline ring or varying the size of the cycloalkyl group could lead to novel analogs with enhanced therapeutic potential.

One particularly intriguing application of 3-cyclobutoxy-5-fluoroaniline is in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The combination of a fluoroaniline core with a cyclobutyl substituent may provide a unique scaffold for designing kinase inhibitors with improved solubility and reduced toxicity compared to traditional small-molecule drugs.

Moreover, the synthesis of 3-cyclobutoxy-5-fluoroaniline presents an interesting challenge for organic chemists. The introduction of both fluorine and cycloalkyl groups requires precise control over reaction conditions to avoid unwanted side products. Recent reports highlight novel synthetic routes that leverage transition metal catalysis or photoredox processes to achieve high yields and enantioselectivity. These advances not only facilitate access to this compound but also contribute to the broader toolbox of synthetic methodologies in pharmaceutical chemistry.

The biological evaluation of 3-cyclobutoxy-5-fluoroaniline has revealed several promising leads for further development. In vitro assays have shown that certain derivatives exhibit potent activity against targets such as tyrosine kinases and protease enzymes. Additionally, preclinical studies suggest that this compound may have favorable pharmacokinetic properties, including good oral bioavailability and moderate tissue distribution. These findings underscore its potential as a lead compound for drug discovery programs targeting various therapeutic areas.

As research in this field progresses, it is anticipated that 3-cyclobutoxy-5-fluoroaniline will continue to be a focal point for medicinal chemists seeking novel therapeutic agents. The combination of structural features—such as the fluoroaniline core and cyclobutyl substituent—provides a rich framework for exploration, offering opportunities to develop next-generation pharmaceuticals with improved efficacy and safety profiles.

In conclusion, 3-cyclobutoxy-5-fluoroaniline (CAS No. 1535372-28-1) represents a compelling compound with significant potential in pharmaceutical research. Its unique structural attributes, coupled with emerging data on its biological activity, position it as a valuable candidate for further investigation. As scientists continue to unravel its therapeutic possibilities, this molecule is poised to contribute to advancements in drug discovery and development across multiple disease indications.